Cas no 1060811-90-6 (1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 1060811-90-6
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• MDL: MFCD11847283
• CID: 1034535
• PubChem ID: 53403030
• Update Time: 2025-05-20

1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloropyridin-2-yl)-2,2,2-trifluoroethanone
• 1-(6-CHLOROPYRIDIN-2-YL)-2,2,2-TRIFLUOROETHAN-1-ONE
• AB64677
• AK131357
• KB-09398
• RL00280
• 1060811-90-6
• DTXSID70695104
• F84261
• EN300-1937872
• J-503462
• AKOS016014704
• CS-0498710
• Z1269217578
• QERWSIMZVTWIGA-UHFFFAOYSA-N
• DB-300737
• 1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one

• MDL： MFCD11847283
• Inchi： 1S/C7H3ClF3NO/c8-5-3-1-2-4(12-5)6(13)7(9,10)11/h1-3H
• InChI Key： QERWSIMZVTWIGA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C(F)(F)F)=O)=N1

Computed Properties

• Exact Mass: 208.9855259g/mol
• Monoisotopic Mass: 208.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30Ų

Additional information on 1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-(6-Chloropyridin-2-yl)-2,2,2-Trifluoroethan-1-one (CAS No. 1060811-90-6)

1-(6-Chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one (CAS No. 1060811-90-6) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique chloropyridine and trifluoroethyl moieties, serves as a critical intermediate in the synthesis of high-value products. Its molecular structure, combining a 6-chloropyridin-2-yl group with a 2,2,2-trifluoroethanone unit, imparts distinct chemical properties that make it invaluable for researchers and industrial applications.

The growing interest in 1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one is driven by its versatility in chemical reactions, particularly in the development of novel crop protection agents and pharmaceutical intermediates. Recent trends in sustainable agriculture have highlighted the demand for eco-friendly pesticide formulations, where this compound plays a pivotal role due to its efficacy and low environmental impact. Additionally, its applications in drug discovery are being explored, especially in the design of fluoro-containing bioactive molecules, which are known for their enhanced metabolic stability and bioavailability.

From a synthetic chemistry perspective, CAS No. 1060811-90-6 is often utilized in cross-coupling reactions and nucleophilic substitutions, owing to the reactivity of its chloro and trifluoromethyl groups. Researchers are increasingly investigating its potential in catalyzed transformations, such as palladium-catalyzed C-C bond formations, which are essential for constructing complex molecular architectures. The compound’s compatibility with green chemistry principles further aligns with modern industrial priorities, making it a subject of ongoing innovation.

In the context of material science, 1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one has shown promise in the development of advanced functional materials. Its incorporation into polymeric matrices and coating formulations enhances properties such as thermal stability and chemical resistance. This has led to its exploration in electronic materials and specialty coatings, where performance under extreme conditions is critical. The compound’s ability to modify surface characteristics is also being leveraged in nanotechnology applications, opening new avenues for research.

Safety and handling of 1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one are paramount considerations for laboratories and manufacturing facilities. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during its use. The compound’s stability under typical storage conditions (e.g., room temperature and anhydrous environments) ensures its longevity, but compatibility with other reagents must be verified to avoid unintended reactions.

The future prospects for CAS No. 1060811-90-6 are bright, with ongoing studies focusing on its scalable synthesis and application diversification. As industries prioritize sustainable chemical processes, this compound’s role in green synthesis pathways is expected to expand. Furthermore, its integration into high-throughput screening platforms for agrochemical and pharmaceutical development underscores its relevance in cutting-edge research. For those seeking detailed technical data sheets or custom synthesis options, specialized suppliers and academic collaborations offer tailored solutions.